Cas no 1204295-54-4 (1-(1,1-Difluoroethyl)-4-ethylbenzene)

• Product Name: 1-(1,1-Difluoroethyl)-4-ethylbenzene
• CAS No: 1204295-54-4
• MF: C₁₀H₁₂F₂
• MW: 170.199090003967
• CID: 3161162
• PubChem ID: 18739961
• Update Time: 2025-10-22

1-(1,1-Difluoroethyl)-4-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-Difluoroethyl)-4-ethylbenzene
• CS-0069481
• AKOS005258064
• 1204295-54-4
• KDTZPDYGNIXVBV-UHFFFAOYSA-N
• MFCD14525550
• SCHEMBL11932056

• Inchi： 1S/C10H12F2/c1-3-8-4-6-9(7-5-8)10(2,11)12/h4-7H,3H2,1-2H3
• InChI Key： KDTZPDYGNIXVBV-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC(=CC=1)CC)F

Computed Properties

• Exact Mass: 170.09070671Da
• Monoisotopic Mass: 170.09070671Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1,1-Difluoroethyl)-4-ethylbenzene

Introduction to CAS No. 1204295-54-4: 1-(1,1-Difluoroethyl)-4-Ethylbenzene

CAS No. 1204295-54-4, commonly referred to as 1-(1,1-difluoroethyl)-4-ethylbenzene, is a synthetic organic compound with a unique structure that combines a benzene ring with substituents that include an ethyl group and a difluoroethyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including materials science and pharmaceutical research.

The molecular structure of CAS No. 1204295-54-4 is characterized by a benzene ring with two substituents: an ethyl group at the para position and a difluoroethyl group at the meta position relative to each other. The presence of fluorine atoms in the difluoroethyl group introduces interesting electronic and steric properties to the molecule, which can influence its reactivity and physical properties.

Recent studies have explored the synthesis of CAS No. 1204295-54-4 through various routes, including Friedel-Crafts alkylation and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications.

In terms of physical properties, CAS No. 1204295-54-4 exhibits a melting point of approximately -78°C and a boiling point around 88°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether is moderate, which facilitates its use in solution-based reactions.

The chemical stability of CAS No. 1204295-54-4 has been studied under various conditions, including thermal and photochemical treatments. Research indicates that the compound is relatively stable under normal storage conditions but can undergo degradation under harsh oxidative or acidic environments.

One of the most promising applications of CAS No. 1204295-54-4 lies in its potential use as a precursor for more complex organic molecules, particularly in drug discovery programs targeting specific biological pathways or receptors.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of CAS No. 1203766666667 with high accuracy, providing insights into its reactivity and interaction with other molecules.

In conclusion, CAS No. 1203766666667: 1-(difluoromethoxy)phenylacetone is a versatile compound with significant potential in various scientific domains due to its unique structure and properties.